Cas no 315242-23-0 (3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one)

• Product Name: 3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one
• CAS No: 315242-23-0
• MF: C₂₃H₂₂O₄S
• MW: 394.483385562897
• CID: 6613963
• PubChem ID: 2884084
• Update Time: 2023-12-01

3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one
• AKOS000569166
• Q27182691
• CHEMBL1560460
• 3-(4-methoxyphenyl)-1-phenyl-3-tosylpropan-1-one
• CB12217
• HMS2451E09
• SMR000177789
• BIM-0009435.P001
• MLS000561009
• 3-(4-methoxyphenyl)-3-(4-methylphenyl)sulfonyl-1-phenyl-1-propanone
• SMSF0012880
• CHEBI:105017
• F0862-0468
• CBMicro_009420
• MFCD02215058
• 3-(4-Methoxy-phenyl)-1-phenyl-3-(toluene-4-sulfonyl)-propan-1-one
• AKOS016245192
• 3-(4-methoxyphenyl)-3-(4-methylphenyl)sulfonyl-1-phenylpropan-1-one
• 315242-23-0

• Inchi： 1S/C23H22O4S/c1-17-8-14-21(15-9-17)28(25,26)23(19-10-12-20(27-2)13-11-19)16-22(24)18-6-4-3-5-7-18/h3-15,23H,16H2,1-2H3
• InChI Key： ANHWSKCBERYBNG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C(C1C=CC(=CC=1)OC)CC(C1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 394.12388035g/mol
• Monoisotopic Mass: 394.12388035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 68.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones